molecular formula C46H63N3O11Si B14883117 5'-O-(4,4'-Dimethoxytrityl)-2'-O-(t-butyldimethylsilyl)-uridine-3'-O-succinate, triethylamine salt

5'-O-(4,4'-Dimethoxytrityl)-2'-O-(t-butyldimethylsilyl)-uridine-3'-O-succinate, triethylamine salt

Cat. No.: B14883117
M. Wt: 862.1 g/mol
InChI Key: JZLMEVDGNDXDNN-WKHDLHBGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

MFCD30475572 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD30475572 involves several steps, including the use of specific reagents and controlled reaction conditions. The exact synthetic route can vary, but it generally involves the following steps:

    Initial Reaction: The starting materials are reacted under controlled conditions to form an intermediate compound.

    Intermediate Processing: The intermediate is then subjected to further reactions, often involving catalysts and specific temperatures, to yield the final product.

    Purification: The final product is purified using techniques such as crystallization or chromatography to ensure its purity.

Industrial Production Methods

In an industrial setting, the production of MFCD30475572 is scaled up using large reactors and automated systems. The process involves:

    Bulk Synthesis: Large quantities of starting materials are reacted in industrial reactors.

    Continuous Monitoring: The reaction conditions are continuously monitored and adjusted to maintain optimal conditions.

    Automated Purification: Advanced purification systems are used to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

MFCD30475572 undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents, resulting in reduced forms of the compound.

    Substitution: The compound can undergo substitution reactions where specific atoms or groups are replaced by others.

Common Reagents and Conditions

    Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

    Catalysts: Catalysts such as palladium on carbon are often used to facilitate reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield various oxidized derivatives, while reduction can produce different reduced forms.

Scientific Research Applications

MFCD30475572 has a wide range of applications in scientific research:

    Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

    Biology: The compound is studied for its potential effects on biological systems and its use in biochemical assays.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

    Industry: MFCD30475572 is used in the production of various industrial products, including polymers and specialty chemicals.

Mechanism of Action

The mechanism by which MFCD30475572 exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects, depending on the context in which the compound is used. The exact molecular targets and pathways are subjects of ongoing research.

Properties

Molecular Formula

C46H63N3O11Si

Molecular Weight

862.1 g/mol

IUPAC Name

4-[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-5-(2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxy-4-oxobutanoic acid;N,N-diethylethanamine

InChI

InChI=1S/C40H48N2O11Si.C6H15N/c1-39(2,3)54(6,7)53-36-35(52-34(46)22-21-33(44)45)31(51-37(36)42-24-23-32(43)41-38(42)47)25-50-40(26-11-9-8-10-12-26,27-13-17-29(48-4)18-14-27)28-15-19-30(49-5)20-16-28;1-4-7(5-2)6-3/h8-20,23-24,31,35-37H,21-22,25H2,1-7H3,(H,44,45)(H,41,43,47);4-6H2,1-3H3/t31-,35-,36-,37-;/m1./s1

InChI Key

JZLMEVDGNDXDNN-WKHDLHBGSA-N

Isomeric SMILES

CCN(CC)CC.CC(C)(C)[Si](C)(C)O[C@@H]1[C@@H]([C@H](O[C@H]1N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OC(=O)CCC(=O)O

Canonical SMILES

CCN(CC)CC.CC(C)(C)[Si](C)(C)OC1C(C(OC1N2C=CC(=O)NC2=O)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OC(=O)CCC(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.